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Introduction

Clozapine is an atypical antipsychotic medication pivotal in the management of treatment-
resistant schizophrenia. The manufacturing process and storage of clozapine can potentially
lead to the formation of N-nitroso impurities, such as N-nitroso-clozapine. These nitrosamine
impurities are classified as probable human carcinogens, making their detection and control a
critical aspect of pharmaceutical quality control.[1] Regulatory bodies, including the U.S. Food
and Drug Administration (FDA) and the European Medicines Agency (EMA), have established
stringent guidelines for the control of nitrosamine impurities in drug products. This application
note provides a detailed protocol for the use of N-nitroso-clozapine reference standards in the
quality control of clozapine drug substances and products, ensuring patient safety and
regulatory compliance.

N-nitroso-clozapine is a nitrosamine drug substance-related impurity (NDSRI) that can form
from the nitrosation of clozapine.[2] The use of a well-characterized N-nitroso-clozapine
reference standard is essential for the development, validation, and routine application of
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analytical methods to accurately quantify this impurity.[3] This document outlines a validated
liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a highly sensitive and
specific technique for the trace-level detection of nitrosamines.

Data Presentation

The following table summarizes the quantitative performance characteristics of a validated LC-
MS/MS method for the analysis of N-nitroso-clozapine (N-CZN) and a related impurity, N-
nitroso-clozapine impurity C (N-CZNC).[4]

N-nitroso-clozapine (N- N-nitroso-clozapine

Parameter . .
CZN) impurity C (N-CZNC)

) ) LOQ to 150% of specification LOQ to 150% of specification
Linearity Range

level level
Correlation Coefficient (r?) >0.999 >0.999
Limit of Detection (LOD) 0.058 pg/mL 0.014 pg/mL
Limit of Quantification (LOQ) 0.177 pg/mL 0.044 pg/mL
Accuracy (Recovery) 88% - 102% 88% - 102%

Experimental Protocols

This section details the methodologies for the quality control testing of N-nitroso-clozapine in
clozapine drug substances and finished products using an N-nitroso-clozapine reference
standard.

Materials and Reagents

» N-nitroso-clozapine reference standard
¢ Clozapine drug substance/product sample
o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)
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Formic acid (LC-MS grade)

Water (deionized or Milli-Q)

Volumetric flasks and pipettes

Syringe filters (0.22 um)

HPLC vials

Instrumentation

e A sensitive and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

system.

e Analytical balance

| hi liti

Parameter Condition
Poroshell StableBond-C18, 150 mm x 4.6 mm,
Column
2.7 um
) 50 mM Formic acid buffer : Acetonitrile (50:50,
Mobile Phase
viv)
Flow Rate 0.5 mL/min
Column Temperature 30°C
Injection Volume 10 uL

Run Time

As per method validation

Mass Spectrometry Conditions
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Parameter Condition

lonization Mode Electrospray lonization (ESI), Positive
Acquisition Mode Multiple Reaction Monitoring (MRM)
MRM Transition (N-CZN) m/z 356.0 - 326.0

MRM Transition (N-CZNC) m/z 342.1 - 312.0

Preparation of Standard Solutions

Stock Solution (e.g., 100 pg/mL): Accurately weigh a suitable amount of N-nitroso-
clozapine reference standard and dissolve it in a known volume of methanol to obtain the
desired concentration.

Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the mobile phase to cover the expected concentration range
of the impurity in the samples.

Sample Preparation

For Clozapine Drug Substance:

Accurately weigh approximately 100 mg of the clozapine drug substance into a suitable
volumetric flask.

Dissolve and dilute to volume with the mobile phase to achieve a final concentration of 1
mg/mL.

Filter the solution through a 0.22 pum syringe filter into an HPLC vial.

For Clozapine Tablets:

Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to 100 mg of clozapine and transfer it to
a suitable volumetric flask.
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e Add a sufficient amount of mobile phase and sonicate for 15 minutes to ensure complete
dissolution of the drug.

« Dilute to volume with the mobile phase to achieve a final concentration of 1 mg/mL of
clozapine.

» Centrifuge a portion of the solution and filter the supernatant through a 0.22 pum syringe filter
into an HPLC vial.

Analysis Procedure

* Inject the prepared standard solutions to establish a calibration curve.
* Inject the prepared sample solutions.

e Quantify the amount of N-nitroso-clozapine in the sample by comparing the peak area
response to the calibration curve.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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